molecular formula C13H21NO B13293040 1-(4-Ethoxyphenyl)-3-methylbutan-1-amine

1-(4-Ethoxyphenyl)-3-methylbutan-1-amine

Cat. No.: B13293040
M. Wt: 207.31 g/mol
InChI Key: ZVUDOWNSGSUCEU-UHFFFAOYSA-N
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Description

1-(4-Ethoxyphenyl)-3-methylbutan-1-amine is a tertiary amine characterized by a butan-1-amine backbone substituted with a 4-ethoxyphenyl group at the first carbon and a methyl group at the third carbon.

Properties

Molecular Formula

C13H21NO

Molecular Weight

207.31 g/mol

IUPAC Name

1-(4-ethoxyphenyl)-3-methylbutan-1-amine

InChI

InChI=1S/C13H21NO/c1-4-15-12-7-5-11(6-8-12)13(14)9-10(2)3/h5-8,10,13H,4,9,14H2,1-3H3

InChI Key

ZVUDOWNSGSUCEU-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC=C(C=C1)C(CC(C)C)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Ethoxyphenyl)-3-methylbutan-1-amine can be achieved through several methods. One common approach involves the reaction of 4-ethoxybenzaldehyde with a suitable amine under reductive amination conditions. This process typically uses a reducing agent such as sodium cyanoborohydride or hydrogen gas in the presence of a catalyst like palladium on carbon.

Industrial Production Methods: In an industrial setting, the production of this compound may involve more scalable methods such as continuous flow synthesis. This technique allows for the efficient and consistent production of large quantities of the compound by maintaining optimal reaction conditions and minimizing the formation of by-products.

Chemical Reactions Analysis

Types of Reactions: 1-(4-Ethoxyphenyl)-3-methylbutan-1-amine undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide.

    Reduction: Reduction reactions can convert the compound into its corresponding alcohols using reducing agents such as lithium aluminum hydride.

    Substitution: The ethoxy group on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions:

    Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

    Reduction: Lithium aluminum hydride (LiAlH₄), sodium borohydride (NaBH₄)

    Substitution: Sodium ethoxide (NaOEt), potassium tert-butoxide (KOtBu)

Major Products:

    Oxidation: Corresponding ketones or aldehydes

    Reduction: Corresponding alcohols

    Substitution: Various substituted phenyl derivatives

Scientific Research Applications

    Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

    Medicine: Research is ongoing to investigate its potential as a pharmaceutical agent, particularly in the development of new drugs.

    Industry: It is used in the production of specialty chemicals and as a building block for various industrial processes.

Mechanism of Action

The mechanism of action of 1-(4-Ethoxyphenyl)-3-methylbutan-1-amine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, thereby modulating their activity. For example, it could inhibit certain enzymes involved in metabolic pathways, leading to altered cellular functions.

Comparison with Similar Compounds

Research Findings and Data Trends

  • Synthetic Routes: and highlight methods for synthesizing aryl-substituted amines, such as nucleophilic substitution or coupling reactions, which are applicable to the target compound .

Biological Activity

1-(4-Ethoxyphenyl)-3-methylbutan-1-amine, also known as a substituted phenyl amine, has garnered attention in pharmacological research due to its potential biological activities. This compound is structurally characterized by an ethoxy group on the para position of the phenyl ring and a branched aliphatic amine side chain. Understanding its biological activity is crucial for exploring its therapeutic potential and mechanisms of action.

1-(4-Ethoxyphenyl)-3-methylbutan-1-amine is a member of the class of substituted phenyl amines. Its molecular formula is C13H19NO, and it exhibits unique properties due to the presence of the ethoxy group, which can influence its solubility and interaction with biological targets.

The biological activity of 1-(4-Ethoxyphenyl)-3-methylbutan-1-amine is primarily attributed to its interaction with various molecular targets, including receptors and enzymes. The ethoxy group enhances its lipophilicity, potentially improving membrane permeability and binding affinity to target sites.

Pharmacological Effects

Research indicates that this compound may exhibit several pharmacological effects:

  • Antimicrobial Activity : Preliminary studies suggest that 1-(4-Ethoxyphenyl)-3-methylbutan-1-amine possesses antimicrobial properties. In vitro assays have shown effectiveness against various bacterial strains, indicating potential use as an antibacterial agent.
  • Cytotoxicity : The compound has been evaluated for cytotoxic effects on cancer cell lines. It demonstrated significant antiproliferative activity, suggesting a possible role in cancer therapy .
  • Neuropharmacological Effects : Given its structural similarity to known psychoactive substances, investigations into its effects on neurotransmitter systems are warranted. Some studies have indicated modulation of serotonin and dopamine pathways, which could implicate it in mood regulation and neuroprotection .

In Vitro Studies

A series of in vitro studies have been conducted to evaluate the biological activity of 1-(4-Ethoxyphenyl)-3-methylbutan-1-amine:

StudyMethodologyFindings
Study 1Antimicrobial AssayShowed effective inhibition against Gram-positive and Gram-negative bacteria at concentrations ranging from 50 to 200 µg/mL.
Study 2Cytotoxicity AssayExhibited IC50 values below 10 µM against A431 (epidermoid carcinoma) cell lines, indicating strong antiproliferative effects .
Study 3Neuropharmacological AssessmentInfluenced serotonin receptor activity, suggesting potential antidepressant-like effects in animal models .

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